Cas no 1235703-24-8 (2,5-dichloro-N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)benzene-1-sulfonamide)

• Product Name: 2,5-dichloro-N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)benzene-1-sulfonamide
• CAS No: 1235703-24-8
• MF: C₁₉H₂₀Cl₂N₂O₄S
• MW: 443.344101905823
• CID: 5966052
• PubChem ID: 49686097
• Update Time: 2025-10-21

2,5-dichloro-N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)benzene-1-sulfonamide
• VU0629974-1
• AKOS024490482
• 1235703-24-8
• F5017-3135
• 2,5-dichloro-N-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl}methyl)benzene-1-sulfonamide
• 2,5-dichloro-N-[[1-[(E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl]methyl]benzenesulfonamide
• (E)-2,5-dichloro-N-((1-(3-(furan-2-yl)acryloyl)piperidin-4-yl)methyl)benzenesulfonamide

• Inchi： 1S/C19H20Cl2N2O4S/c20-15-3-5-17(21)18(12-15)28(25,26)22-13-14-7-9-23(10-8-14)19(24)6-4-16-2-1-11-27-16/h1-6,11-12,14,22H,7-10,13H2/b6-4+
• InChI Key： GPFGSXBRKVVWIY-GQCTYLIASA-N
• SMILES： ClC1C=CC(=CC=1S(NCC1CCN(C(/C=C/C2=CC=CO2)=O)CC1)(=O)=O)Cl

Computed Properties

• Exact Mass: 442.0520837g/mol
• Monoisotopic Mass: 442.0520837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 88Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,5-dichloro-N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)benzene-1-sulfonamide

Professional Introduction of CAS No. 1235703-24-8: 2,5-Dichloro-N-({1-(2E)-3-(Furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)benzene-1-sulfonamide

The compound with CAS No. 1235703-24-8, named as 2,5-dichloro-N-{[1-(E)-3-(furan-2-yl)propenoylpiperidin-4-yl]methyl}benzenesulfonamide, is a highly specialized organic molecule with a complex structure that combines multiple functional groups. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its unique properties and potential applications in drug delivery systems and advanced materials development.

The molecular structure of this compound is characterized by the presence of a sulfonamide group attached to a benzene ring, which is further substituted with two chlorine atoms at the 2 and 5 positions. This substitution pattern imparts specific electronic and steric properties to the molecule, making it highly versatile for various chemical reactions and applications. The sulfonamide group is known for its stability and ability to form strong hydrogen bonds, which are crucial in many biological and chemical processes.

In addition to the sulfonamide group, the molecule features a piperidine ring substituted with an E-configured propenoate ester containing a furan moiety. The piperidine ring contributes to the molecule's rigidity and can act as a scaffold for further functionalization. The furan group, on the other hand, introduces aromaticity and potential reactivity due to its conjugated double bonds, making it a valuable component in various synthetic pathways.

Recent studies have highlighted the potential of this compound in the development of advanced drug delivery systems. Researchers have explored its ability to serve as a carrier for hydrophobic drugs due to its amphiphilic nature, which allows it to form self-assembled structures such as micelles or vesicles. These structures can encapsulate drugs and release them in a controlled manner, enhancing their bioavailability and reducing side effects.

Beyond drug delivery, this compound has also shown promise in the field of materials science. Its unique combination of functional groups makes it an ideal candidate for the synthesis of novel polymers and coatings with tailored properties such as high thermal stability, mechanical strength, and resistance to environmental factors like UV radiation and moisture.

The synthesis of CAS No. 1235703-24-8 involves a multi-step process that combines principles from organic synthesis, including nucleophilic substitution, condensation reactions, and stereocontrol techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving scalability.

In terms of characterization, this compound has been extensively studied using modern analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular structure, stereochemistry, and physical properties, which are essential for understanding its behavior in different chemical environments.

The application of machine learning algorithms in predicting the properties of this compound has also been explored. By analyzing large datasets of related compounds, researchers have developed models that can predict its reactivity, solubility, and toxicity with high accuracy. This approach has significantly accelerated the discovery process for new materials based on this compound.

In conclusion, CAS No. 1235703-24-8 represents a cutting-edge molecule with immense potential across multiple disciplines. Its unique structure combines functional groups that offer versatility in both chemical reactivity and physical properties. As research continues to uncover new applications for this compound, it is poised to play a pivotal role in advancing modern science and technology.